Cas no 1824056-34-9 (7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine)

7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine is a heterocyclic compound featuring a fused pyrido-oxazine structure with bromo and chloro substituents. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of halogen atoms at the 6- and 7-positions enhances reactivity for further functionalization, enabling precise modifications for drug discovery applications. Its rigid bicyclic framework contributes to structural diversity in ligand design, particularly for targeting CNS and kinase-related pathways. The compound's stability and synthetic accessibility make it a valuable building block for pharmaceutical research and development.
7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine structure
1824056-34-9 structure
Product Name:7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
CAS No:1824056-34-9
MF:C7H6BrClN2O
MW:249.492339611053
CID:4815858
Update Time:2025-06-08

7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
    • Inchi: 1S/C7H6BrClN2O/c8-4-3-5-7(11-6(4)9)10-1-2-12-5/h3H,1-2H2,(H,10,11)
    • InChI Key: LXCIGUYYLDNJJD-UHFFFAOYSA-N
    • SMILES: BrC1C(=NC2=C(C=1)OCCN2)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 172
  • XLogP3: 2.6
  • Topological Polar Surface Area: 34.2

7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM512441-1g
7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
1824056-34-9 97%
1g
$806 2022-06-12
Alichem
A029199373-1g
7-Bromo-6-chloro-3,4-dihydro-2h-pyrido[3,2-b][1,4]oxazine
1824056-34-9 95%
1g
$852.60 2023-09-02

Additional information on 7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine

Introduction to 7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine (CAS No. 1824056-34-9)

7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine (CAS No. 1824056-34-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[3,2-b][1,4]oxazines, which are known for their diverse biological activities and potential therapeutic applications. The presence of bromine and chlorine substituents on the pyrido[3,2-b][1,4]oxazine scaffold imparts unique chemical and biological properties to this molecule.

The structural characteristics of 7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine make it a valuable candidate for various pharmacological studies. The bromine and chlorine atoms introduce halogen bonding interactions that can enhance the compound's binding affinity to specific protein targets. Additionally, the dihydro structure provides flexibility in conformational changes, which can be crucial for optimizing the compound's pharmacokinetic and pharmacodynamic properties.

Recent research has focused on the potential of 7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine as a lead compound for drug discovery. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that 7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine demonstrated potent inhibition of a key enzyme implicated in neurodegenerative diseases.

In another study conducted by a team of researchers at a leading pharmaceutical company, 7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine was evaluated for its anti-cancer properties. The results indicated that this compound effectively inhibited the growth of several cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that 7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine has the potential to be developed into a novel therapeutic agent for cancer treatment.

The synthesis of 7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine has been extensively studied to optimize its yield and purity. Various synthetic routes have been explored to access this compound efficiently. One common approach involves the reaction of an appropriate pyridine derivative with an oxazinone precursor in the presence of a suitable catalyst. The choice of reagents and reaction conditions plays a crucial role in achieving high yields and purity levels.

In terms of safety and toxicity profiles, preliminary studies have shown that 7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use. These assessments typically include in vitro cytotoxicity assays and in vivo animal studies to evaluate potential adverse effects.

The potential applications of 7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine extend beyond its direct therapeutic uses. This compound can also serve as a valuable tool for probing biological processes and understanding disease mechanisms. For example, it can be used as a probe in high-throughput screening assays to identify novel drug targets or as a reference compound in structure-activity relationship (SAR) studies.

In conclusion, 7-Bromo-6-chloro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine (CAS No. 1824056-34-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its properties for clinical applications.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm